Cas no 115436-73-2 (1H-Pyrazole-1-acetamide,N-[3-(diethylamino)propyl]-4,5-diphenyl-)

1H-Pyrazole-1-acetamide,N-[3-(diethylamino)propyl]-4,5-diphenyl- structure
115436-73-2 structure
Product Name:1H-Pyrazole-1-acetamide,N-[3-(diethylamino)propyl]-4,5-diphenyl-
CAS No:115436-73-2
MF:C24H30N4O
MW:390.521205425262
CID:171688
PubChem ID:60650
Update Time:2025-04-19

1H-Pyrazole-1-acetamide,N-[3-(diethylamino)propyl]-4,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-1-acetamide,N-[3-(diethylamino)propyl]-4,5-diphenyl-
    • N-[3-(diethylamino)propyl]-2-(4,5-diphenylpyrazol-1-yl)acetamide
    • 1H-Pyrazole-1-acetamide, N-(3-(diethylamino)propyl)-4,5-diphenyl-
    • Ipazilida
    • Ipazilida [INN-Spanish]
    • Ipazilide
    • Ipazilide [INN]
    • Ipazilidum
    • Ipazilidum [INN-Latin]
    • N-(3-(Diethylamino)propyl)-4,5-diphenyl-1H-pyrazole-1-acetamide
    • CHEMBL2111169
    • F52708
    • N-(3-(DIETHYLAMINO)PROPYL)-4,5-DIPHENYLPYRAZOLE-1-ACETAMIDE
    • N-[3-(diethylamino)propyl]-2-[4,5-di(phenyl)pyrazol-1-yl]acetamide
    • WDN6V96D5U
    • NS00124473
    • N-(3-(diethylamino)propyl)-2-(4,5-diphenyl-1H-pyrazol-1-yl)acetamide
    • 115436-73-2
    • DTXSID2043799
    • SCHEMBL635854
    • UNII-WDN6V96D5U
    • Q27292579
    • 1-[4,5-Diphenylpyrazol-1-yl]-N-(diethylaminopropyl)-acetamide
    • Inchi: 1S/C24H30N4O/c1-3-27(4-2)17-11-16-25-23(29)19-28-24(21-14-9-6-10-15-21)22(18-26-28)20-12-7-5-8-13-20/h5-10,12-15,18H,3-4,11,16-17,19H2,1-2H3,(H,25,29)
    • InChI Key: PRHCHMGCDBUACR-UHFFFAOYSA-N
    • SMILES: O=C(CN1C(C2C=CC=CC=2)=C(C=N1)C1C=CC=CC=1)NCCCN(CC)CC

Computed Properties

  • Exact Mass: 390.2422
  • Monoisotopic Mass: 390.242
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 10
  • Complexity: 470
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 4.1
  • Topological Polar Surface Area: 50.2A^2

Experimental Properties

  • Density: 1.08
  • Boiling Point: 569.7°Cat760mmHg
  • Flash Point: 298.4°C
  • Refractive Index: 1.581
  • PSA: 50.16

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